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Compound of Interest

Compound Name: 3-Methyl-4-nitrobenzaldehyde

Cat. No.: B101905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Methyl-4-nitrobenzaldehyde (CAS

Number: 18515-67-8), a key chemical intermediate with significant applications in the

pharmaceutical and agrochemical industries. This document details its chemical and physical

properties, provides a comprehensive synthesis protocol, and explores its potential applications

in research and drug development.

Chemical and Physical Properties
3-Methyl-4-nitrobenzaldehyde, also known by its synonyms 5-Formyl-2-nitrotoluene and 4-

Formyl-2-methylnitrobenzene, is a solid, brown to dark brown compound.[1] Its core structure

consists of a benzaldehyde ring substituted with a methyl group at position 3 and a nitro group

at position 4.

Table 1: Physicochemical Properties of 3-Methyl-4-
nitrobenzaldehyde
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Property Value Reference

CAS Number 18515-67-8 [2]

Molecular Formula C₈H₇NO₃ [2]

Molecular Weight 165.15 g/mol [2]

Boiling Point (Predicted) 304.4 ± 30.0 °C [1]

Density (Predicted) 1.278 ± 0.06 g/cm³ [1]

Physical Form Solid [1]

Color Brown to dark brown [1]

Storage Conditions
Under inert gas (Nitrogen or

Argon) at 2-8°C
[1]

Table 2: Spectroscopic Data for 3-Methyl-4-
nitrobenzaldehyde

Spectroscopy Data Reference

¹H NMR (300 MHz, CDCl₃)

δ: 2.66 (s, 3H), 7.84-7.87 (m,

2H), 8.04-8.07 (d, J = 8.7 Hz,

1H), 10.12 (s, 1H)

[1]

Infrared (KBr)

3104, 3079, 2981, 2857, 2743,

1702, 1607, 1518, 1383, 1361,

1308, 1226, 1153, 1008, 832,

735 cm⁻¹

[1]

Synthesis of 3-Methyl-4-nitrobenzaldehyde
The synthesis of 3-Methyl-4-nitrobenzaldehyde can be efficiently achieved through the

oxidation of 3-methyl-4-nitrobenzyl alcohol.

Experimental Protocol
Materials:
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3-methyl-4-nitrobenzyl alcohol (1.0 eq.)

Pyridinium chlorochromate (PCC) (1.1 eq.)

Dichloromethane (CH₂Cl₂)

Diatomaceous earth

Silica gel (100-200 mesh)

Petroleum ether (60-80 °C)

Ethyl acetate

Procedure:

Dissolve 3-methyl-4-nitrobenzyl alcohol (1.0 eq.) in dichloromethane.

Add pyridinium chlorochromate (1.1 eq.) to the solution.

Stir the reaction mixture for 3 hours at room temperature.

Monitor the reaction for completion using an appropriate analytical technique (e.g., TLC).

Upon completion, filter the mixture through a pad of diatomaceous earth.

Concentrate the filtrate under reduced pressure.

Adsorb the concentrated residue onto 100-200 mesh silica gel.

Purify the product by flash column chromatography on silica gel using a 5% ethyl acetate in

petroleum ether (60-80 °C) solution as the eluent.

The final product, 3-methyl-4-nitrobenzaldehyde, is obtained as a milky white crystalline

solid with a reported yield of 93%.[1]

Diagram: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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